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Get Quote

Gentioflavine: Basic Chemical Information

The table below summarizes the fundamental identifying information for Gentioflavine found in the search

results [1].

Property Description

Name Gentioflavine [1]

CAS Registry Number 18058-50-9 [1]

Molecular Formula C₁₀H₁₁NO₃ [1]

Molecular Weight 193.20 g/mol [1]

SMILES CC1NC=C2C(=C1C=O)CCOC2=O [1]

InChI Key GLNRAZLQBMAROT-UHFFFAOYSA-N [1]

Calculated Boiling Point 441°C at 760 mmHg [1]

Calculated Flash Point 220.5°C [1]

Calculated Density 1.274 g/cm³ [1]
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A Proposed Framework for Stability Studies

While specific data is unavailable, here is a general framework for studying compound stability like

Gentioflavine, based on standard analytical chemistry approaches. You would need to adapt and optimize

these methods through experimentation.

Experimental Design and Sample Preparation

Solvent Selection: Prepare stock solutions of Gentioflavine in a range of pharmaceutically relevant
solvents (e.g., water, saline, dimethyl sulfoxide (DMSO), methanol, and buffers at various pH levels).

Stress Conditions: Expose aliquots of these solutions to different stress conditions:
Thermal Stress: Incubate samples at elevated temperatures (e.g., 40°C, 60°C) and under

refrigeration (4°C) and freezing (-20°C).
Photostability: Expose samples to UV and visible light per ICH Q1B guidelines.

Oxidative Stress: Test stability in solutions with low concentrations of hydrogen peroxide.
Time Points: Analyze samples immediately after preparation (t=0) and at set time points (e.g., 1, 3, 7,

14, 30 days) to track degradation.

Analytical Methodology: Liquid Chromatography (LC)

Liquid Chromatography is a core technique for separating and quantifying compounds in a mixture, making

it ideal for stability studies to detect the parent compound and its degradation products [2].

Recommended Technique: Reversed-Phase High-Performance Liquid Chromatography (RP-
HPLC) is widely used for analyzing small organic molecules like Gentioflavine [2]. It employs a non-

polar stationary phase (e.g., C18 column) and a polar mobile phase (e.g., water-acetonitrile or water-
methanol mixture) [2].

Protocol Outline:
Column: C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

Mobile Phase: A gradient elution from 5% to 95% acetonitrile in water (both phases may
contain 0.1% formic acid to improve chromatography).

Flow Rate: 1.0 mL/min.
Detection: Ultraviolet (UV) detection at a wavelength specific to Gentioflavine (this needs to

be determined experimentally, e.g., by a UV-Vis scan).
Data Analysis: Monitor the peak area and retention time of Gentioflavine. A decrease in its

peak area or the appearance of new peaks indicates degradation [2].
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Data Collection and Analysis

You would typically summarize your findings in a stability results table. Since specific data for

Gentioflavine is unavailable, here is a hypothetical example of what it might look like.

Table: Hypothetical Stability of Gentioflavine (1 mg/mL) Over 30 Days This table is a template for how

you could structure your experimental results.

Solvent
System

Storage
Condition

Time
Point

% Gentioflavine
Remaining

Major Degradation
Products Observed

Saline (pH
7.4)

4°C (protected
from light)

30 days [Data needed] [Data needed]

Saline (pH
7.4)

25°C (ambient
light)

30 days [Data needed] [Data needed]

Methanol 25°C (protected
from light)

30 days [Data needed] [Data needed]

Buffer (pH
2.0)

25°C (protected
from light)

30 days [Data needed] [Data needed]

Buffer (pH
9.0)

25°C (protected
from light)

30 days [Data needed] [Data needed]

Experimental Workflow Diagram

The following diagram outlines the general workflow for a stability study, which you can adapt for

Gentioflavine.
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Gentioflavine Stability Study Workflow

Prepare Gentioflavine
Stock Solutions

Apply Stress Conditions:
- Thermal

- Light
- Oxidation

Sample at Time Points
(t=0, 1, 3, 7, 14, 30 days)

Analyze by RP-HPLC
(C18 column, UV detection)

Data Analysis:
- % Parent compound
- Degradation products

Determine Stable
Formulation Conditions

Click to download full resolution via product page

How to Proceed with Your Research

To obtain the specific data required, I suggest you:

Consult specialized databases: Search in-depth scientific databases like PubMed, SciFinder, or
Reaxys for journal articles on Gentioflavine's physicochemical properties.
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Perform experimental studies: The most reliable approach is to conduct the stability studies

yourself, using the framework above as a starting point.
Contact suppliers: Reach out to chemical suppliers who list Gentioflavine, as they may have

unpublished technical data or stability information.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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